1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• IUPAC Name: 1-(2-chloroethyl)-3-thiophen-3-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
• InChI: InChI=1S/C12H13ClN2S2/c13-3-4-15-11-2-6-17-8-10(11)12(14-15)9-1-5-16-7-9/h1,5,7H,2-4,6,8H2
• InChI Key: VFRBWZDZJTWVOB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=C1N(N=C2C3=CSC=C3)CCCl
• Molecular Formula: C12H13ClN2S2
• Molecular Weight: 284.8 g/mol

Description

1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, or CTPT for short, is a small molecule that has been used for a variety of scientific research applications. It has been utilized in the study of biochemistry, physiology, and pharmacology, among other fields. CTPT has been found to possess a range of interesting and useful properties, making it a valuable tool for researchers. In

Scientific Research Applications

Synthesis and Characterization

One significant application of compounds similar to "1-(2-Chloroethyl)-3-(thiophen-3-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole" in scientific research is in the generation of structurally diverse chemical libraries. For example, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a ketonic Mannich base derived from 2-acetylthiophene, has been utilized as a starting material in various alkylation and ring closure reactions. These reactions aim to create a wide range of compounds, including dithiocarbamates, thioethers, and derivatives featuring pyrazoline, pyridine, and other heterocyclic structures. This approach highlights the versatility of thiophene-containing compounds in synthesizing diverse molecular structures, potentially including derivatives similar to the compound (G. Roman, 2013).

Biological Activity

Thiophene-based pyrazolines, akin to the specified compound, have been investigated for their potential in medicinal chemistry, particularly as antidepressant medications. A study on phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides demonstrated their efficacy in reducing immobility time in animal models, indicative of antidepressant activity. This finding suggests that structurally similar compounds might also possess biological activity worth exploring in the context of therapeutic applications (B. Mathew, J. Suresh, S. Anbazhagan, 2014).

Antimicrobial and Antitumor Potential

Compounds incorporating the thiophene moiety, such as those related to the query compound, have shown promising antimicrobial and antitumor properties. For instance, bis-pyrazolyl-thiazoles with the thiophene moiety have exhibited significant anti-tumor activities against specific cell lines, suggesting that derivatives like "this compound" might also hold potential in cancer research (S. M. Gomha, M. M. Edrees, Farag M. A. Altalbawy, 2016).

Material Science Applications

Additionally, pyrazoline and thio/selenoether derivatives have been synthesized and explored for their potential in material science, including as precursors for nano-particles with applications in catalysis. Such studies underline the broader utility of thiophene and pyrazoline-based compounds in developing novel materials and catalysts (K. Sharma, Hemant Joshi, V. Singh, Pradhumn Singh, A. Singh, 2013).